Cas no 71458-54-3 (Tricyclo[3.3.1.13,7]decane-1-carboxamide,N-(4-fluorophenyl)-N-[2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]ethyl]-)

• Product Name: Tricyclo[3.3.1.13,7]decane-1-carboxamide,N-(4-fluorophenyl)-N-[2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]ethyl]-
• CAS No: 71458-54-3
• MF: C₃₀H₃₉FN₂O₂
• MW: 478.641271829605
• CID: 579041
• PubChem ID: 433071
• Update Time: 2025-04-19

Tricyclo[3.3.1.13,7]decane-1-carboxamide,N-(4-fluorophenyl)-N-[2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-carboxamide,N-(4-fluorophenyl)-N-[2-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)amino]ethyl]-
• N-[2-[N-(adamantane-1-carbonyl)-4-fluoroanilino]ethyl]adamantane-1-carboxamide
• AC1L8UQ9
• NSC322079
• NSC-322079
• DTXSID10330845
• 71458-54-3

• Inchi： 1S/C30H39FN2O2/c31-25-1-3-26(4-2-25)33(28(35)30-16-22-10-23(17-30)12-24(11-22)18-30)6-5-32-27(34)29-13-19-7-20(14-29)9-21(8-19)15-29/h1-4,19-24H,5-18H2,(H,32,34)
• InChI Key： GIFDGBKUYWJUCO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N(CCNC(C12CC3CC(CC(C3)C1)C2)=O)C(C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 478.29977
• Monoisotopic Mass: 478.3
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.255
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.617
• PSA: 49.41
• LogP: 6.09860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides